Cas no 60061-68-9 (4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 60061-68-9
• MF: C₅H₄BrF₃N₂
• MW: 228.997870445251
• MDL: MFCD00120266
• CID: 90051
• PubChem ID: 2736430
• Update Time: 2025-05-25

4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole
• 4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• 4-Bromo-3-methyl-5-(trifluoromethyl)pyrazole
• 4-Bromo-3-methyl-5-trifluoromethyl-1H-pyrazole
• NULL
• 4-Bromo-5-methyl-3-trifluoromethylpyrazole
• 4-bromo-5-methyl-3-(trifluoromethyl)pyrazole
• 1H-Pyrazole, 4-bromo-3-methyl-5-(trifluoromethyl)-
• 4-bromo-3-(trifluoromethyl)-5-(methyl)pyrazole
• 4-Bromo-5-methyl-3-trifluoromethyl-1H-pyrazole
• PDSOUBXNWWZCNB-UHFFFA
• 4-bromo-5-methyl-3-trifluoromethylpyrazole, AldrichCPR
• 60061-68-9
• MFCD08060951
• AM808061
• 4-Bromo-5(3)-methyl-3(5)-(trifluoromethyl)pyrazole
• AKOS015901696
• SB74637
• B4770
• SY049479
• SCHEMBL316424
• MFCD00120266
• CS-W010395
• A8407
• BP-10277
• AKOS005168532
• DTXSID50371358
• AS-5627
• EN300-114076
• STK352755
• 4-bromo-3-methyl-5-(trifluoromethyl)-2H-pyrazole
• 4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole

• MDL： MFCD00120266
• Inchi： 1S/C5H4BrF3N2/c1-2-3(6)4(11-10-2)5(7,8)9/h1H3,(H,10,11)
• InChI Key： PDSOUBXNWWZCNB-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NNC=1C

Computed Properties

• Exact Mass: 227.95100
• Monoisotopic Mass: 227.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: slice
• Density: 1.803
• Melting Point: 105.0 to 109.0 deg-C
• Boiling Point: 242.0±35.0 °C at 760 mmHg
• Flash Point: 100.2±25.9 °C
• Refractive Index: 1.483
• PSA: 28.68000
• LogP: 2.49940

4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole

Introduction to 4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS No. 60061-68-9) and Its Applications in Modern Chemical Biology

4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS No. 60061-68-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential applications in drug discovery and material science. This compound, characterized by a pyrazole core substituted with a bromine atom at the 4-position, a methyl group at the 3-position, and a trifluoromethyl group at the 5-position, exhibits unique electronic and steric properties that make it a valuable scaffold for synthesizing biologically active molecules.

The pyrazole moiety is a prominent pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. The introduction of halogen atoms, particularly bromine, into the pyrazole ring enhances its reactivity, making it an excellent candidate for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

The trifluoromethyl group is another key feature of this compound, contributing to its lipophilicity and metabolic stability. This substitution pattern is frequently observed in bioactive compounds due to its ability to improve binding affinity and resistance to enzymatic degradation. In recent years, there has been a surge in research focused on trifluoromethylated compounds, as they often exhibit enhanced pharmacological properties compared to their non-fluorinated counterparts.

Recent studies have highlighted the potential of 4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole in the development of novel therapeutic agents. For instance, researchers have explored its utility in designing inhibitors targeting inflammatory pathways. The bromine substituent allows for easy modification via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups that can fine-tune the biological activity of the resulting compounds. This flexibility has led to the discovery of several lead candidates with promising anti-inflammatory and anti-proliferative effects.

In addition to its pharmaceutical applications, this compound has also shown promise in material science. The unique electronic properties of the pyrazole ring, combined with the electron-withdrawing effect of the trifluoromethyl group, make it an attractive building block for organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated that derivatives of 4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole can be incorporated into π-conjugated systems, enhancing charge transport properties and improving device performance.

The synthesis of 4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole typically involves multi-step organic transformations starting from commercially available precursors. One common synthetic route involves the condensation of acetone with guanidine hydrochloride to form 1H-pyrazole, followed by bromination at the 4-position using N-bromosuccinimide (NBS). Subsequent alkylation with methyl iodide introduces the methyl group at the 3-position. Finally, electrophilic aromatic substitution or metal-catalyzed coupling reactions are employed to install the trifluoromethyl group at the 5-position.

The growing interest in this compound underscores its significance as a versatile intermediate in synthetic chemistry. Its structural features not only facilitate access to biologically relevant molecules but also enable the exploration of novel materials with tailored properties. As research continues to uncover new applications for 4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole, it is expected that this compound will remain a cornerstone in both academic and industrial settings.

Future directions in the study of this compound may include investigating its role in drug development through structure-activity relationship (SAR) studies and computational modeling. By understanding how different substituents influence its biological activity, researchers can optimize its pharmacokinetic properties and enhance its therapeutic efficacy. Additionally, exploring its potential in green chemistry initiatives could lead to more sustainable synthetic methods, reducing waste and energy consumption.

In conclusion,4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS No. 60061-68-9) is a multifaceted compound with broad applications across chemical biology and material science. Its unique structural features make it an invaluable tool for synthesizing novel bioactive molecules and advanced materials. As research progresses, this compound is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.